Cas no 1065022-85-6 ((Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside)

• Product Name: (Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
• CAS No: 1065022-85-6
• MF: C₂₆H₃₂O₁₂
• MW: 536.525089263916
• CID: 2028309
• PubChem ID: 25155598
• Update Time: 2025-04-21

(Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (Z)-5,4'-dihydroxystilbene 3-O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
• lysidiside P
• (-)-Lysidiside P
• (2S,3R,4R,5R,6R)-2-methyl-6-(((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-((Z)-2-(4-hydroxyphenyl)ethenyl)phenoxy)oxan-2-yl)methoxy)oxane-3,4,5-triol
• (2S,3R,4R,5R,6R)-2-methyl-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-hydroxy-5-[(Z)-2-(4-hydroxyphenyl)ethenyl]phenoxy]oxan-2-yl]methoxy]oxane-3,4,5-triol
• CHEMBL572481
• 1065022-85-6

• Inchi： 1S/C26H32O12/c1-12-19(29)21(31)23(33)25(36-12)35-11-18-20(30)22(32)24(34)26(38-18)37-17-9-14(8-16(28)10-17)3-2-13-4-6-15(27)7-5-13/h2-10,12,18-34H,11H2,1H3/b3-2-
• InChI Key： BBTZSNZPLSTSDA-IHWYPQMZSA-N
• SMILES： CC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C=C(/C=C\C4C=CC(O)=CC=4)C=C(O)C=3)O2)O1

Computed Properties

• Exact Mass: 536.18937645Da
• Monoisotopic Mass: 536.18937645Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.0920000000000001
• Topological Polar Surface Area: 199Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides